Cas no 39905-45-8 (4-n-Octyloxyaniline)

• Product Name: 4-n-Octyloxyaniline
• CAS No: 39905-45-8
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• MDL: MFCD00025333
• CID: 89393
• PubChem ID: 24873747
• Update Time: 2025-10-19

4-n-Octyloxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-n-Octyloxyaniline
• 4-octoxyaniline
• 4-OCTYLOXYANILINE
• p-(Octyloxy)aniline
• GEO-02062
• CS-0204604
• SCHEMBL1312330
• DTXSID3068203
• 39905-45-8
• AKOS000101071
• CHEMBL3277156
• E10188
• p-Octyloxyaniline
• MFCD00025333
• AS-46687
• 4-(Octyloxy)aniline
• C14H23NO
• Benzenamine, 4-(octyloxy)-
• W-200347
• 4-(Octyloxy)aniline, 98%
• FT-0619332
• 4-n-Octyloxyanilin
• DB-049498

• MDL： MFCD00025333
• Inchi： 1S/C14H23NO/c1-2-3-4-5-6-7-12-16-14-10-8-13(15)9-11-14/h8-11H,2-7,12,15H2,1H3
• InChI Key： ACYGZCHBIGKPGR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCCCCC

Computed Properties

• Exact Mass: 221.17800
• Monoisotopic Mass: 221.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9568 (rough estimate)
• Melting Point: 35-39 °C (lit.)
• Boiling Point: 336 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.5280 (estimate)
• PSA: 35.25000
• LogP: 4.58930
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-n-Octyloxyaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-n-Octyloxyaniline

Comprehensive Guide to 4-n-Octyloxyaniline (CAS No. 39905-45-8): Properties, Applications, and Industry Insights

4-n-Octyloxyaniline (CAS No. 39905-45-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This aromatic amine, featuring an octyloxy group attached to the para position of an aniline ring, exhibits distinct physicochemical properties that make it valuable in fields such as material science, liquid crystal technology, and organic synthesis. With the growing demand for advanced functional materials, understanding the characteristics and potential of 4-n-Octyloxyaniline has become increasingly important for researchers and industry professionals alike.

The compound's molecular formula, C₁₄H₂₃NO, and its CAS registry number 39905-45-8 serve as critical identifiers in chemical databases and regulatory documentation. Its long-tail keyword variations like "4-n-Octyloxyaniline synthesis methods" or "CAS 39905-45-8 solubility data" are frequently searched in academic and industrial contexts, reflecting the compound's niche but significant role in specialized applications. Recent trends show increased interest in its potential as a building block for advanced liquid crystal displays (LCDs) and organic electronic materials, aligning with the global push toward energy-efficient technologies.

From a chemical perspective, 4-n-Octyloxyaniline demonstrates several noteworthy characteristics. The octyloxy chain contributes to enhanced solubility in organic solvents compared to shorter-chain analogues, while the aniline moiety maintains reactivity typical of aromatic amines. This balance between hydrophobicity and reactivity makes it particularly useful in self-assembled monolayer (SAM) formations and as a precursor for more complex molecular architectures. Researchers investigating surface modification techniques or molecular electronics often explore this compound's potential due to its ability to interface between organic and inorganic components.

The synthesis of 4-n-Octyloxyaniline typically involves Williamson ether synthesis starting from 4-nitrophenol and 1-bromooctane, followed by reduction of the nitro group to the amine. Alternative routes may utilize palladium-catalyzed coupling reactions, reflecting modern trends in green chemistry and atom-efficient synthesis. These methodological considerations are particularly relevant given current industry focus on sustainable chemical production and reduced environmental impact of synthetic processes.

In material science applications, CAS 39905-45-8 has shown promise as a mesogenic unit in thermotropic liquid crystals. Its molecular structure allows for the formation of nematic phases at specific temperature ranges, making it potentially valuable for display technologies where low-voltage operation and wide viewing angles are desired. The compound's alignment properties under electric fields have attracted attention from researchers working on next-generation flexible displays and e-paper technologies.

Safety and handling of 4-n-Octyloxyaniline require standard precautions for aromatic amines, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its material safety data sheet (MSDS) should always be consulted before use. Storage recommendations typically suggest cool, dry conditions in amber containers to prevent degradation, with particular attention to avoiding prolonged exposure to light or oxidizing agents.

The analytical characterization of 39905-45-8 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). Purity assessment is crucial for research applications, especially when the compound serves as a precursor for higher-value materials. Recent advancements in analytical chemistry have enabled more precise quantification of trace impurities, addressing growing quality requirements in high-tech industries.

Market availability of 4-n-Octyloxyaniline varies by region, with specialty chemical suppliers and custom synthesis providers being the primary sources. The compound's pricing reflects its niche application status and the complexity of its synthesis. Researchers often search for "bulk suppliers of 4-n-Octyloxyaniline" or "CAS 39905-45-8 technical specifications," indicating the practical considerations surrounding its procurement and use in industrial settings.

Future research directions for 4-n-Octyloxyaniline may explore its potential in emerging fields such as organic photovoltaics or as a component in smart materials responsive to environmental stimuli. The compound's molecular structure offers opportunities for further functionalization, potentially leading to novel materials with tailored properties. These developments align with broader scientific trends toward molecular engineering and functional material design.

In conclusion, 4-n-Octyloxyaniline (CAS No. 39905-45-8) represents an important specialty chemical with diverse applications across multiple high-tech industries. Its unique combination of chemical properties continues to attract research interest, particularly in areas related to advanced materials and electronic applications. As industrial needs evolve and new technologies emerge, the role of this compound is likely to expand, reinforcing its position as a valuable building block in modern chemistry and materials science.